
An In-depth Technical Guide to the Safe
Handling of Succinic Dihydrazide Powder

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Succinic dihydrazide

Cat. No.: B1196282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for succinic dihydrazide
powder to ensure its safe use in research and development environments. The following

sections detail the chemical's properties, associated hazards, proper handling and storage

procedures, emergency protocols, and waste disposal guidelines.

Chemical and Physical Properties
Succinic dihydrazide, also known as butanedihydrazide, is a white crystalline powder.[1][2][3]

Its key physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C4H10N4O2 [2][3][4][5][6][7]

Molecular Weight 146.15 g/mol [2][4][5][6]

Appearance
White to off-white crystalline

powder
[1][2][3]

Melting Point 168 - 171 °C [3][5][7]

Solubility Soluble in water [2][5][7]

Density ~1.284 g/cm³ (Predicted) [5][7]

Flash Point Not applicable / 280.5 °C [1][5][7]

Boiling Point
Decomposes before boiling /

540.2 °C (Predicted)
[2][7]

Hazard Identification and Classification
Succinic dihydrazide is classified as harmful if swallowed and causes skin and serious eye

irritation.[4][8][9] It is important to be aware of the potential hazards before handling this

compound.

Hazard
Classification

GHS Pictogram Signal Word
Hazard
Statement(s)

Acute toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation

Toxicology Data
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Understanding the toxicity of succinic dihydrazide is crucial for assessing its risk. The

following table summarizes the available toxicological data.

Test Species Route Value

LD50 Mouse Intraperitoneal > 1 g/kg

LD50 Mouse Oral 6300 mg/kg

LD50 Rat Oral 8400 mg/kg

LD50 Rabbit Skin > 5 g/kg

LC50 Rat Inhalation > 147 gm/m3/1H

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to minimizing exposure

and ensuring a safe laboratory environment.

Engineering Controls
Ventilation: Use in a well-ventilated area.[1][10][11] A chemical fume hood is recommended,

especially when handling large quantities or when dust generation is likely.[10]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[1][10]

Personal Protective Equipment (PPE)
The following PPE should be worn when handling succinic dihydrazide powder:

Eye Protection: Wear chemical safety goggles or a face shield.[1][8]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat or other

protective clothing to prevent skin contact.[1][8]

Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA-approved

respirator (such as a dust mask type N95) should be used.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/97329.pdf
https://www.fishersci.com/store/msds?partNumber=AC158760500&productDescription=SUCCINIC+ANHYDRIDE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-251075.pdf
https://www.fishersci.com/store/msds?partNumber=AC158760500&productDescription=SUCCINIC+ANHYDRIDE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/97329.pdf
https://www.fishersci.com/store/msds?partNumber=AC158760500&productDescription=SUCCINIC+ANHYDRIDE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/97329.pdf
https://www.tcichemicals.com/BE/en/sds/S0482_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/97329.pdf
https://www.tcichemicals.com/BE/en/sds/S0482_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/97329.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures
Avoid contact with eyes, skin, and clothing.[1][10]

Minimize dust generation and accumulation.[1][12]

Wash hands thoroughly after handling.[1][8][10]

Do not eat, drink, or smoke in areas where the chemical is handled.[10][11]

Keep containers tightly closed when not in use.[1][10]

Storage Conditions
Store in a cool, dry, well-ventilated area.[1][2][10]

Keep containers tightly closed to prevent moisture absorption.[2][10]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Keep in a dark place, under an inert atmosphere at room temperature.[5][7]

Experimental Protocols
Protocol for Weighing and Preparing Solutions

Preparation: Don the appropriate PPE (lab coat, gloves, and safety goggles). Ensure the

chemical fume hood is operational.

Weighing: Carefully weigh the desired amount of succinic dihydrazide powder in a tared,

sealed container within the fume hood to minimize dust dispersion.

Dissolving: Slowly add the powder to the solvent in a suitable container, stirring gently to

avoid splashing.

Cleaning: Clean any spills on the balance and surrounding areas immediately using a damp

cloth.
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Storage: Tightly seal the solution container and label it appropriately with the chemical name,

concentration, date, and your initials.

Protocol for Spill Cleanup
Evacuate: If the spill is large, evacuate the immediate area and alert others.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, dampen the solid material with water to prevent dust from

becoming airborne.[13]

Collect: Carefully sweep or vacuum the dampened material and place it into a suitable,

labeled container for disposal.[1]

Decontaminate: Clean the spill area thoroughly with soap and water.[13]

Dispose: Dispose of the waste and contaminated cleaning materials as hazardous waste.

Protocol for Disposal
All waste containing succinic dihydrazide must be treated as hazardous waste.

Dispose of the chemical and its container in accordance with local, state, and federal

regulations.[10][14]

Do not dispose of it with household garbage or allow it to reach the sewage system.[12][14]

First Aid Measures
In the event of exposure, follow these first aid procedures and seek immediate medical

attention.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing.[1][8][10]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen.[1]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and not convulsing, rinse their mouth

and give 1-2 glasses of water to dilute the

chemical.[1][13]

Visualized Workflows and Relationships
The following diagrams illustrate key safety and handling workflows for succinic dihydrazide
powder.
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General Handling Workflow for Chemical Powders

Preparation

Handling

Cleanup & Storage
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Clean Work Area
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Dispose of Waste

Click to download full resolution via product page

Caption: A general workflow for the safe handling of chemical powders.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1196282?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment Process

Identify Hazards

Assess Risks

e.g., toxicity, irritation

Implement Controls

e.g., likelihood, severity

Review Controls

e.g., PPE, ventilation

Is risk controlled?

Click to download full resolution via product page

Caption: A logical diagram for the chemical risk assessment process.
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PPE Selection Flowchart

Dust Generation?
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Caption: A decision-making flowchart for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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